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Compound of Interest

Compound Name: Thiothiony! fluoride

Cat. No.: B15341338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thiothionyl fluoride, a reactive
sulfur-fluoride compound. It details its chemical identity, physicochemical properties, synthesis
protocols, and key chemical reactions, presented in a format tailored for scientific and research
applications.

Chemical Identification

Identifier Value
IUPAC Name difluoro(sulfanylidene)-A4-sulfane[1][2]
CAS Number 16860-99-4[1]

Sulphur(IV) sulfide difluoride, Thiosulfinic
Synonyms

difluoride
Chemical Formula S2F2 or S=SF2[1]
Molecular Weight 102.12 g/mol [1]

Physicochemical Properties

The fundamental physical and chemical properties of thiothionyl fluoride are summarized
below.
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Property Value

Appearance Colorless gas|[1]
Melting Point -164.6 °C (108.5 K)[1]
Boiling Point -10.6 °C (262.5 K)[1]

Synthesis of Thiothionyl Fluoride: Experimental
Protocols

Thiothionyl fluoride can be synthesized through several laboratory-scale methods. The
following are detailed experimental protocols for its preparation.

This method involves the fluorination of disulfur dichloride using potassium fluoride at an
elevated temperature.[1]

Reaction: S2Clz + 2 KF - S=SF2 + 2 KCI

Experimental Protocol:

o Areaction vessel is charged with anhydrous potassium fluoride (KF).
 Disulfur dichloride (SzClz) is slowly added to the potassium fluoride.
e The mixture is heated to approximately 150 °C.

e The gaseous product, thiothionyl fluoride (S=SF-2), is collected, while the solid byproduct,
potassium chloride (KCI), remains in the reaction vessel.

An alternative fluorinating agent for the synthesis of thiothionyl fluoride from disulfur
dichloride is mercury(ll) fluoride. This reaction proceeds at a lower temperature.[1]

Reaction: S2Cl2 + HgF2 —» S=SF2 + HgCl2

Experimental Protocol:
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 In a suitable reaction flask, disulfur dichloride (Sz2Cl2) is combined with mercury(ll) fluoride
(HgF2).

e The reaction is allowed to proceed at 20 °C.
¢ The volatile thiothionyl fluoride is separated from the solid mercury(ll) chloride byproduct.

Thiothionyl fluoride can also be prepared by the reaction of nitrogen trifluoride with elemental
sulfur.[1]

Reaction: NFz + 3 S —» S=SF2 + NSF

Experimental Protocol:

Elemental sulfur is placed in a reaction chamber.

Nitrogen trifluoride (NFs) gas is introduced into the chamber.

The reaction is initiated, typically with heating, to yield thiothionyl fluoride and thiazyl
fluoride (NSF).

The products are separated based on their differing volatilities.

Thiothionyl fluoride can be formed from the rearrangement of its isomer, disulfur difluoride
(FSSF), particularly in the presence of alkali metal fluorides.[1]

Reaction: F-S-S-F - S=SF2

Experimental Protocol:

 Disulfur difluoride is brought into contact with an alkali metal fluoride catalyst (e.g., KF, CsF).

e The contact initiates the isomerization to the more stable thiothionyl fluoride.

Another synthetic route involves the reaction of potassium fluorosulfite with disulfur dichloride.

[1]

Reaction: 2 KSOzF + S2Cl2 —» S=SF2 + 2 KC| + 2 SOz
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Experimental Protocol:

o Potassium fluorosulfite (KSO2zF) and disulfur dichloride (S2Clz) are combined in a reaction
vessel.

e The reaction proceeds to form thiothionyl fluoride, potassium chloride, and sulfur dioxide.

e The gaseous products (S=SF2z and SO2) are separated from the solid KCI. Thiothionyl
fluoride can be further purified from sulfur dioxide by fractional condensation or other gas
separation techniques.

Chemical Reactivity and Properties
Thiothionyl fluoride is a reactive gas that participates in several characteristic reactions.

o Thermal Decomposition: At elevated temperatures and pressures, thiothionyl fluoride
decomposes to sulfur tetrafluoride and elemental sulfur.[1]

o 2S5=SF2 - SF4+3S

e Reaction with Hydrogen Fluoride: It reacts with hydrogen fluoride to produce sulfur
tetrafluoride and hydrogen sulfide.[1]

o S=SF> + 2 HF - SFs4+ H2S

o Condensation with Sulfur Difluoride: At low temperatures, thiothionyl fluoride undergoes a
condensation reaction with sulfur difluoride to yield 1,3-difluoro-trisulfane-1,1-difluoride.[1]

o S=SF2 + SF2 » FS-S-SF3

Diagrams of Synthetic and Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the key synthetic routes
and chemical reactions of thiothionyl fluoride.
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Caption:
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Synthetic pathways to thiothionyl fluoride.
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Reactions of Thiothionyl Fluoride
FS-S-SFs3
+ SF2 (low T)
S=SF2 (Thiothionyl Fluoride) SF4 + H2S
SFa+3S
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Caption: Key chemical reactions of thiothionyl fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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